3-(benzenesulfonyl)-N-(2-methoxy-4-nitrophenyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(2-methoxy-4-nitrophenyl)propanamide
• InChI: InChI=1S/C16H16N2O6S/c1-24-15-11-12(18(20)21)7-8-14(15)17-16(19)9-10-25(22,23)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,17,19)
• InChI Key: UJGGNJDWIGQKFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CCS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O6S
• Molecular Weight: 364.4 g/mol
• CAS No.: 881795-45-5

Description

3-(benzenesulfonyl)-N-(2-methoxy-4-nitrophenyl)propanamide, also known as BNPP, is a chemical compound that has been widely used in scientific research. This compound has been synthesized using different methods and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, exhibiting significant potential in photodynamic therapy for cancer treatment due to their excellent fluorescence properties and high singlet oxygen quantum yield. These features are crucial for Type II photosensitizers in treating cancer, highlighting the compound's potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal Activity

Another research effort synthesized novel azetidin-2-ones derivatives of benzenesulfonamide, which displayed potent antifungal activity against Aspergillus niger and Aspergillus flavus. This study indicates the potential use of benzenesulfonamide derivatives in developing new antifungal agents, suggesting a path for the application of similar compounds in addressing fungal infections (Gupta & Halve, 2015).

Synthetic Applications in Organic Chemistry

A novel method for preparing 3-amino-4-hydroxybenzenesulfonamide precursors was reported, demonstrating the versatility of benzenesulfonamide derivatives in synthesizing complex organic molecules. This process is significant for producing derivatives like “Acid Alizarin Violet N,” showcasing the compound's utility in organic synthesis and material science (Katritzky et al., 1993).

Chemical Space Exploration

Mining the chemical space for 2/4-nitrobenzenesulfonamides in solid-phase synthesis showed that polymer-supported benzenesulfonamides could serve as intermediates in various chemical transformations. This study underscores the importance of such derivatives in creating diverse privileged scaffolds, which can be instrumental in drug discovery and synthetic chemistry (Fülöpová & Soural, 2015).

Antibacterial Agents

Research into new N-(alkyl/aralkyl)-N-(4-methoxyphenethyl) benzene sulfonamides has highlighted their potential as antibacterial agents against Escherichia coli. This finding points to the broader antimicrobial application spectrum of benzenesulfonamide derivatives, indicating their potential in developing novel antibacterial treatments (Abbasi et al., 2019).